Cas no 866030-33-3 ((2S,5R)-3,6-Diethoxy-2,5-dihydro-2-(2S)-2-4-methoxy-3-(3-methoxypropoxy)phenylmethyl-3-methylbutyl-5-(1-methylethyl)pyrazine)

• Product Name: (2S,5R)-3,6-Diethoxy-2,5-dihydro-2-(2S)-2-4-methoxy-3-(3-methoxypropoxy)phenylmethyl-3-methylbutyl-5-(1-methylethyl)pyrazine
• CAS No: 866030-33-3
• MF: C₂₈H₄₆N₂O₅
• MW: 490.675248622894
• CID: 69095
• PubChem ID: 53486196
• Update Time: 2025-04-18

(2S,5R)-3,6-Diethoxy-2,5-dihydro-2-(2S)-2-4-methoxy-3-(3-methoxypropoxy)phenylmethyl-3-methylbutyl-5-(1-methylethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-3,6-Diethoxy-2,5-dihydro-2-[(2S)-2-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl]-3-methylbutyl]-5-(1-methylethyl)pyrazine
• Aliskiren inter-9
• Pyrazine,3,6-diethoxy-2,5-dihydro-2-[(2S)-2-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl]-3-methylbutyl]-5-(1-methylethyl)-,(2S,5R)-
• AKOS025402375
• 866030-33-3
• (2S,5R)-3,6-diethoxy-2-[(2S)-2-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl]-3-methylbutyl]-5-propan-2-yl-2,5-dihydropyrazine
• AC-8496
• (2S,5R)-3,6-Diethoxy-2,5-dihydro-2-(2S)-2-4-methoxy-3-(3-methoxypropoxy)phenylmethyl-3-methylbutyl-5-(1-methylethyl)pyrazine

• Inchi： 1S/C28H46N2O5/c1-9-33-27-23(29-28(34-10-2)26(30-27)20(5)6)18-22(19(3)4)16-21-12-13-24(32-8)25(17-21)35-15-11-14-31-7/h12-13,17,19-20,22-23,26H,9-11,14-16,18H2,1-8H3/t22-,23-,26+/m0/s1
• InChI Key： LOIFVBLCZZTFEX-JCYRPKCISA-N
• SMILES： O(CC)C1[C@H](C[C@H](CC2C=CC(=C(C=2)OCCCOC)OC)C(C)C)N=C([C@@H](C(C)C)N=1)OCC

Computed Properties

• Exact Mass: 490.34100
• Monoisotopic Mass: 490.341
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9A^2
• XLogP3: 6.2

Experimental Properties

• Density: 1.06
• Boiling Point: 562.2 °C at 760 mmHg
• Flash Point: 234.2 °C
• Refractive Index: 1.511
• PSA: 70.87000
• LogP: 4.46330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles